![molecular formula C9H14N4O B6629186 2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide](/img/structure/B6629186.png)
2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide, also known as CP-94,253, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of triazole-containing compounds and has been found to possess unique properties that make it a promising candidate for various research applications.
Mechanism of Action
2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide acts as a selective antagonist of the dopamine D4 receptor. It has been shown to bind to the receptor with high affinity, thereby blocking the activity of dopamine in the brain. This mechanism of action is believed to be responsible for the compound's therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to modulate the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. The compound has also been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, and its mechanism of action is well understood. However, the compound also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on 2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide. One area of interest is the development of more potent and selective dopamine D4 receptor antagonists. Another potential direction is the investigation of the compound's effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further research is needed to explore the potential therapeutic applications of this compound in various disease states.
Synthesis Methods
The synthesis of 2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide involves the reaction of 2-cyclopropylamino-1-(1H-1,2,4-triazol-5-yl)ethanone with acetic anhydride in the presence of a base. The process results in the formation of a white crystalline solid that can be purified through recrystallization.
Scientific Research Applications
2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to possess properties that make it a promising candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and anxiety disorders. The compound has also been found to have potential applications in the treatment of pain, inflammation, and cancer.
Properties
IUPAC Name |
2-cyclopropyl-N-[1-(1H-1,2,4-triazol-5-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c1-6(9-10-5-11-13-9)12-8(14)4-7-2-3-7/h5-7H,2-4H2,1H3,(H,12,14)(H,10,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRWLAWAYTNVWMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=NN1)NC(=O)CC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.